Journal Name:Materials Today Physics
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From Covid-19 to conflict: Does environmental regulation and green innovation improve industrial sector decarbonization efforts and environmental management?
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.jenvman.2023.118567
During the COVID-19 period, industrial production was slowed or halted due to COVID restrictions and lockdowns, followed by global tensions and conflicts, which created uncertainties for industrial production. Similarly, during this period, the growth in carbon emissions was seen shrinking. However, it is greatly important to explore whether this shrinking trend will continue or whether a new growth pattern could emerge. Considering this, the research was carried out to investigate the relationship between green innovation initiatives and environmental regulations in the process of environmental management and environmental performance in the industrial sector. To do so, the survey-based research methodology using PLS-SEM was adopted, and data was gathered from 279 managers working in the equipment manufacturing industry. Our empirical findings revealed that environmental regulation and green innovation efforts strengthen decarbonization efforts, which further improve environmental management and environmental performance. The mediating role of decarbonization efforts was found to be prominent among green process innovation, environmental management and environmental performance. Moreover, decarbonization serves as a mediator between green product innovation and environmental management. In contrast, we could not verify that decarbonization mediates the relationship between green product innovation and environmental performance. The key findings are greatly important and provide a fresh roadmap for environmental management in the post-COVID era.
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Emerging aspects of metal ions-doped zinc oxide photocatalysts in degradation of organic dyes and pharmaceutical pollutants - A review.
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.jenvman.2023.118614
In recent periods, a broad assortment of continual organic contaminants has been released into our natural water resources. Indeed, it is exceedingly poisonous and perilous to living things; thus, the elimination of these organic pollutants before release into the water bodies is vital. A variety of techniques have been utilized to remove these organic pollutants with advanced oxidation photocatalytic methods with zinc oxide (ZnO) nanoparticles being commonly used as a capable catalyst for contaminated water treatment. Nevertheless, its broad energy gap, which can be only stimulated under an ultraviolet (UV) light source, and high recombination pairs of electrons and holes limit their photocatalytic behaviors. However, numerous methods have been suggested to decrease its energy gap for visible regions. Including, the doping ZnO with metal ions (dopant) can be considered as an effectual route not only the reason for a movement of the absorption edges toward the higher (visible light) region but also to lower the electron-hole pair (e--h+) recombination. This review concentrated on the impact of dissimilar types of metal ions (dopants) on the advancement in the degradation performance of ZnO. So, this work demonstrates a vital review of contemporary attainments in the alteration of ZnO nanoparticles for organic pollutants eliminations. Besides, the effect of doping ions including transition metals, rare earth metals, and metal ions (substitutional and interstitial) concerning numerous types of altered ZnO are summarized. The photodegradation mechanisms for pristine and metal-modified ZnO nanoparticles are also conferred.
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Analysis of future nitrogen and phosphorus loading in watershed and the risk of lake blooms under the influence of complex factors: Implications for management
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.jenvman.2023.118662
For the management of eutrophic lakes, watershed nitrogen and phosphorus control is oriented to future water quality. Assessing future nutrient dynamics and the risk of lake eutrophication is necessary. However, current assessments often lack integrated consideration of socioeconomic and climatic factors, which reduces the reference value of the results. In this study, a typical large shallow lake Chaohu, which is highly influenced by human activities, was selected as the study area, and the current and future total nitrogen (TN) and total phosphorus (TP) loading in the basin were analysed using the improved MARINA model, and the risk of water bloom were assessed. The results showed that socioeconomic factors alone varied future TN and TP loading by −24% to 32% and −40% to 34%, respectively, under different development patterns. After considering the effect of increased precipitation, the changes of TN and TP loading became −10% to 163% and −29% to 108%, respectively. The effect on loading reduction under the sustainable development pattern was weakened (58% and 28% for TN and TP loading, respectively) and the increase in loading under the brutal development pattern was significantly amplified (409% and 215% for TN and TP loading, respectively). The adoption of active environmental policies remained an effective way of loading control. However, the risk of water bloom in local lake areas might persist due to factors such as urbanization. Timely and comprehensive assessments can provide managers with more information to identify key factors that contribute to the risk of water blooms and to develop diverse water quality improvement measures. The insights from our study are applicable to other watersheds around the world with similar socio-economic background and climatic conditions.
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Unraveling the significance of soil organic carbon-gravel parameterization: Insights into soil water and heat transport on the Tibetan Plateau
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.jenvman.2023.118544
In the Tibetan Plateau (TP) soil water and heat transfer process, soil organic carbon (SOC) and gravel content are considered as the most influential soil texture factors. However, the issues of underestimating SOC and neglecting gravel effect affected the simulation performance of CLM5.0 on soil moisture (SM) and soil temperature (ST). This paper proposed a new parameterization scheme, the organic carbon-gravel (OC-G) scheme, to simulate ST and SM from 1990 to 2018. The results showed that correlation between the simulated and observed ST or SM was higher, and the error was smaller, after the modification of the parameterization scheme. This improvement justifies the applicability of the scheme for soil hydrothermal simulations on the TP. The experiment described that ST and SM were more sensitive to changes in SOC content. And changes in gravel or SOC content had the “Same-Frequency” effect in the northeast and southeast TP. When the SOC and gravel content changed at the same time, the effects on ST and SM were a “cumulative” effect. The change directly affected the memory time of ST and SM in summer. Specifically, when the SOC content was increased, the memory time of SM increased in the northwest and decreased in the southeast. When gravel content was increased, the memory time of SM decreased in the northwest but increased in the southeast, but the memory time of ST remained largely unchanged. Changes to the abnormal duration may alter summer weather and climate in Eastern China.
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Linking tourist's footprint and environmental tragedy through transportation, globalization and energy choice in BIMSTEC region: Directions for a sustainable solution using novel GMM-PVAR approach
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.jenvman.2023.118551
The rising temperature in the world's atmosphere is an outcome strongly linked to man-made manufactured interventions. Recreational activities in the form of tourism are such interventions that can unleash multidimensional negative externalities if not regulated properly. The Bay of Bengal Initiative for Multi-Sectoral Technical and Economic Cooperation (BIMSTEC) region has become one of the major hubs for recreational activities in the last few decades. However, the region's tourism-led environmental degradation has received scant attention in the literature. As such, this paper unveils how tourist footprint affects the region's environmental sustainability and explores potential solutions to encourage the tourism industry to be more pro-environmental. We have used the novel GMM-PVAR technique to assess how globalization, transportation, green energy, and economic growth have affected the tourism industry and carbon footprint in the BIMSTEC region from 1990 to 2019. We lean on the empirical outcomes to propose regional sustainable tourism development policies. The GMM-PVAR model indicates that renewable energy, economic growth, and the transportation sector's development positively affect the tourism industry's growth in the region. However, globalization and environmental degradation negatively influence tourists' arrival. Contrarily, transportation services, economic growth, and tourism boost the carbon footprint in the region. Although globalization and clean energy reduce carbon footprint, these indicators are insignificant, indicating that this region is still lagging in renewable energy generation and failed to reap the positive spillovers of globalization. Based on these outcomes, we propose that the region redesign its tourism industry to encourage eco-friendly tourism by leaning more on pro-environmental strategies (i.e., powering the tourism industry through the penetration of renewable energies) and tightening environmental regulations.
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Environmental investigation on the use of a phosphogypsum-based road material: Radiological and leaching assessment
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.jenvman.2023.118597
The transformation of phosphate ore into phosphoric acid results in the generation of high volumes of phosphogypsum (PG), an industrial by-product largely stockpiled worldwide. This solution, considered as the least damaging to the environment, constitutes a risk for the receiving environment due to the presence of harmful impurities such as heavy metals and radionuclides which hinder its large-scale valorization. This paper presents an environmental characterization of Moroccan phosphogypsum and an investigation on the environmental performance of a new lime (L) - fly ash (FA) treated phosphogypsum based road material. The concentration of metallic trace elements (Cr, Pb, Ni, Zn, Cu) in raw phosphogypsum ranged between 0.2 and 243 ppm, while its radioactivity reached 970 Bq/kg for Ra-226. The environmental performance of the proposed new road material (40% PG, 42% FA, 18% L) was evaluated using radiological risk indices besides static and dynamic leaching tests. The results showed a radioactivity reduction up to 82%, and an immobilization of metallic trace elements ranging from 25 to 100%. The stabilization/solidification mechanisms involved in the lime - fly ash treatment would be responsible for the fixation of these contaminants within the newly formed matrix.
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An evaluation of spatial and seasonal distributions of dissolved trace metals in the water of the natural wetlands
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.jenvman.2023.118464
The spatial and temporal distributions of trace metals in dissolved forms mainly result from anthropogenic and lithogenic contributions. Surface water samples (∼0.5 m) were collected monthly at respective stations from Setiu Wetland. In this study, the behaviour of trace metals in the dissolved phases along the water column from sampling sites in the Setiu Wetland, Malaysia was investigated. In addition, dissolved organic carbon (DOC) and physical parameters such as salinity, temperature, pH and dissolved oxygen (DO) of the surface water were measured in order to evaluate the relationship between trace metals fractionation with different water quality parameters. Size fractionation study of dissolved trace metals using ultrafiltration technique were also carried out and analysed using inductively coupled plasma mass spectrometry (ICP-MS). Correlation of trace metals with other measured parameters was made to furthermore understand the dynamics of trace metals and its fractionated components in this area. The concentration of dissolved trace metals was in the range of 0.001–0.16 μg/L for Cd, 0.12–2.81 μg/L for Cu, 0.01–1.84 μg/L for Pb, 3–17 μg/L for Fe and 1–34 μg/L for Zn, suggesting the input of anthropogenic sources for trace metals such as municipal, industrial, agricultural and domestic discharge. The periodic monitoring and evaluation of trace metals in wetlands and protected tropical areas is highly recommended.
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The responding mechanism of indigenous bacteria in municipal wastewater inoculated with different concentrations of exogenous microalgae
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-09 , DOI: 10.1016/j.jenvman.2023.118547
Indigenous bacteria popularly exist in real wastewater. Therefore, the potential interaction between bacteria and microalgae is inevitable in microalgae-based wastewater treatment systems. It is likely to affect the performance of systems. Accordingly, the characteristics of indigenous bacteria is worth serious concerning. Here we investigated the response of indigenous bacterial communities to variant inoculum concentrations of Chlorococcum sp. GD in municipal wastewater treatment systems. The removal efficiency of COD, ammonium and total phosphorus were 92.50%–95.55%, 98.00%–98.69%, and 67.80%–84.72%, respectively. The bacterial community responded differently to different microalgal inoculum concentrations, which was mainly affected by microalgal number, ammonium and nitrate. Besides, there were differential co-occurrence patterns and carbon and nitrogen metabolic function of indigenous bacterial communities. All these results indicated that bacterial communities responded significantly to environmental changes caused by the change of microalgal inoculum concentrations. The response of bacterial communities to different microalgal inoculum concentrations was beneficial for forming a stable symbiotic community of both microalgae and bacteria to remove pollutants in wastewater.
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Strategies for cost-effective remediation of widespread oil-contaminated soils in Kuwait, an environmental legacy of the first Gulf War.
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.jenvman.2023.118601
The Kuwaiti oil fire during the first Gulf War resulted in the formation of approximately 300 "oil lakes" of varying sizes that covered over 110 km2 of the desert land. This threatens the fragile desert ecosystems and human health. Following the award of over US$2 billion to the State of Kuwait by the United Nations, large-scale remediation of the oil-contaminated soils has now been on the agenda. However, how to implement the remediation program in a cost-effective way represents a major challenge. In this study, cost-effective remediation strategies were developed based on field and laboratory investigations in a typical oil lake area. Overall, most of the lighter petroleum hydrocarbons (PHCs) were lost due to evaporation. Long-chain aliphatic PHCs dominated the PHCs in the investigated oil lake area. This has implications for developing remediation strategies. Toxicity assessment results showed that the majority of soils pose a low environmental risk with a hazard index <1. Therefore, intensive treatment of these PHCs may not be necessary for these soils. Although active treatment methods are needed to remove the contaminants as soon as practical for the relatively small areas of high contamination, more cost-effective passive methods should be considered to minimize the remedial costs for the larger area of the non-hotspot areas. Given the extremely low risk in terms of groundwater contamination by the contaminated soils, it may not be necessary to remove the soils from the contaminated sites. A low-cost capping method should be sufficient to minimize human exposure to the PHC-contaminated soils.
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The role of NOx in Co-occurrence of O3 and PM2.5 pollution driven by wintertime east Asian monsoon in Hainan
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.jenvman.2023.118645
Clarifying the driving forces of O3 and fine particulate matter (PM2.5) co-pollution is important to perform their synergistic control. This work investigated the co-pollution of O3 and PM2.5 in Hainan Province using an observation-based model and explainable machine learning. The O3 and PM2.5 pollution that occurs in winter is affected by the wintertime East Asian Monsoon. The O3 formation shifts from a NOx-limited regime with a low O3 production rate (PO3) in the non-pollution season to a transition regime with a high PO3 in the pollution season due to an increase in NOx concentrations. Increased O3 and atmospheric oxidation capacity promote the conversion from gas-phase precursors to aerosols. Meanwhile, the high concentration of particulate nitrate favors HONO formation via photolysis, in turn facilitating O3 production. Machine learning reveals that NOx promotes O3 and PM2.5 co-pollution during the pollution period. The PO3 shows an upward trend at the observation site from 2018 to 2022 due to the inappropriate reduction of volatile organic compounds (VOCs) and NOx in the upwind areas. Our results suggest that a deep reduction of NOx should benefit both O3 and PM2.5 pollution control in Hainan and bring new insights into improving air quality in other regions of China in the future.
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